Cas no 1020718-23-3 (4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%)

4-Fluoro-3-(trifluoromethoxy)phenylacetonitrile (97%) is a high-purity fluorinated aromatic nitrile compound, commonly employed as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and trifluoromethoxy substituents enhances its reactivity and stability, making it valuable for constructing complex molecules, particularly in medicinal chemistry and agrochemical applications. Its high purity (97%) ensures consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. The compound's structural features contribute to improved metabolic stability and lipophilicity in derived compounds. Suitable for use under controlled conditions, it is typically handled by professionals in synthetic laboratories equipped for fluorinated organics. Store in a cool, dry environment, protected from moisture.
4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97% structure
1020718-23-3 structure
Product Name:4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%
CAS No:1020718-23-3
MF:C9H5F4NO
MW:219.135716199875
MDL:MFCD07772785
CID:1131883
PubChem ID:17750704
Update Time:2025-05-28

4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97% Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-(trifluoromethoxy)phenylacetonitrile
    • MFCD07772785
    • CS-0364578
    • JS-4452
    • AKOS015956476
    • 2-(4-Fluoro-3-(trifluoromethoxy)phenyl)acetonitrile
    • 2-[4-fluoro-3-(trifluoromethoxy)phenyl]acetonitrile
    • 1020718-23-3
    • 4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%
    • MDL： MFCD07772785
    • Inchi： 1S/C9H5F4NO/c10-7-2-1-6(3-4-14)5-8(7)15-9(11,12)13/h1-2,5H,3H2
    • InChI Key： YKZDFMRTJUSJDX-UHFFFAOYSA-N
    • SMILES： FC1C=CC(CC#N)=CC=1OC(F)(F)F

Computed Properties

  • Exact Mass: 219.03100
  • Monoisotopic Mass: 219.03072643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02000
  • LogP: 2.79038

4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97% Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97% Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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abcr
AB264592-1 g
4-Fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%; .
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abcr
AB264592-5 g
4-Fluoro-3-(trifluoromethoxy)phenylacetonitrile, 97%; .
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AN HUI ZE SHENG Technology Co., Ltd.
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